Cas no 78686-79-0 (methyl 5-bromo-2-chloropyridine-3-carboxylate)

methyl 5-bromo-2-chloropyridine-3-carboxylate structure
78686-79-0 structure
Product Name:methyl 5-bromo-2-chloropyridine-3-carboxylate
CAS No:78686-79-0
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD03844848
CID:60025
PubChem ID:2763343
Update Time:2025-04-18

methyl 5-bromo-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-chloronicotinate
    • Methyl 5-bromo-2-chloro-3-pyridinecarboxylate
    • Methyl 5-bromo-2-chloropyridine-3-carboxylate
    • 5-Bromo-2-chloropyridine-3-carboxylic acid methyl ester
    • 5-Bromo-2-chloronicotinic Acid Methyl Ester
    • 5-Bromo-2-chloro-3-pyridinecarboxylic Acid Methyl Ester
    • Methyl 2-chloro-5-bromo-3-pyridinecarboxylate
    • METHYL5-BROMO-2-CHLORONICOTINATE
    • 5-BROMO-2-CHLORO-NICOTINIC ACID METHYL ESTER
    • methyl 5-bromo-2-chloro-pyridine-3-carboxylate
    • 3-PYRIDINECARBOXYLIC ACID, 5-BROMO-2-CHLORO-, METHYL ESTER
    • PubChem12966
    • KSC494E4B
    • methyl-5-bromo-2-c
    • AM20070203
    • FT-0648898
    • MOMQDEDQGJAKII-UHFFFAOYSA-N
    • PB26106
    • AKOS005069304
    • MFCD03844848
    • methyl-5-bromo-2-chloronicotinate
    • DTXSID50376904
    • A9876
    • 78686-79-0
    • 10W-0710
    • SY007501
    • CL0222
    • Methyl 5-bromo-2-chloropyridine-3-carboxylate, 97%
    • Z1010326546
    • EN300-94996
    • M2513
    • AC-3566
    • J-522444
    • CS-D1791
    • Methyl 5-bromo-2-chloronicotinate, AldrichCPR
    • SCHEMBL733159
    • DTXCID10327932
    • BBL011233
    • STK935933
    • DB-007689
    • methyl 5-bromo-2-chloropyridine-3-carboxylate
    • MDL： MFCD03844848
    • Inchi： 1S/C7H5BrClNO2/c1-12-7(11)5-2-4(8)3-10-6(5)9/h2-3H,1H3
    • InChI Key： MOMQDEDQGJAKII-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(C(=O)OC)=C1)Cl

Computed Properties

  • Exact Mass: 248.91900
  • Monoisotopic Mass: 248.919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 2.4

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.7±0.1 g/cm3
  • Melting Point: 50.0 to 54.0 deg-C
  • Boiling Point: 275.6±35.0 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.568
  • PSA: 39.19000
  • LogP: 2.28410
  • Sensitiveness: Light, Air & Moisture Sensitive

methyl 5-bromo-2-chloropyridine-3-carboxylate Security Information

methyl 5-bromo-2-chloropyridine-3-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 5-bromo-2-chloropyridine-3-carboxylate Pricemore >>

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